Cas no 2137570-42-2 (2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride
• CAS No: 2137570-42-2
• MF: C₈H₅F₂NO₂S
• MW: 217.19260764122
• CID: 6278106
• PubChem ID: 165460201
• Update Time: 2025-05-23

2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137570-42-2
• 2-cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride
• EN300-727590
• 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H5F2NO2S/c1-5-2-7(9)3-6(4-11)8(5)14(10,12)13/h2-3H,1H3
• InChI Key： ZXHHGAPTHOXEEA-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC(=CC=1C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 217.00090590g/mol
• Monoisotopic Mass: 217.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride

Research Brief on 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl Fluoride (CAS: 2137570-42-2): Recent Advances and Applications

2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride (CAS: 2137570-42-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor and its utility in activity-based protein profiling (ABPP). Recent studies have highlighted its potential in targeting serine hydrolases and other enzymes, making it a valuable tool for drug discovery and proteomic research.

The compound's unique structure, featuring a cyano group, a fluorine atom, and a sulfonyl fluoride moiety, enables selective and irreversible binding to active-site residues of target proteins. This property has been exploited in the development of novel therapeutic agents and chemical probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific serine hydrolases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its therapeutic applications, 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride has been employed in proteomics to map enzyme activity in complex biological systems. A recent Nature Chemical Biology paper (2024) detailed its use in conjunction with mass spectrometry to identify off-target effects of covalent inhibitors, thereby improving the safety profiles of drug candidates. The study underscored the compound's high reactivity and selectivity, which are critical for minimizing false positives in ABPP experiments.

From a synthetic chemistry perspective, advancements in the preparation of 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride have also been reported. A 2023 Organic Letters publication described an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride in targeted covalent inhibitor design, particularly for challenging drug targets such as KRAS mutants. Preliminary data from a 2024 ACS Central Science study indicate that the compound's scaffold can be modified to enhance binding affinity and pharmacokinetic properties, opening new avenues for precision medicine.

In conclusion, 2-Cyano-4-fluoro-6-methylbenzene-1-sulfonyl fluoride (CAS: 2137570-42-2) represents a versatile and promising tool in chemical biology and drug discovery. Its applications span from proteomic research to therapeutic development, with ongoing studies continuing to uncover its full potential. As synthetic methods improve and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs.